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Compound of Interest

Compound Name: 4-Ethyl-5-fluoropyrimidine-d3

CAS No.: 1794786-17-6

Cat. No.: B584366

Get Quote

Executive Summary
Compound: 4-Ethyl-5-fluoropyrimidine-d3 CAS (Unlabeled Parent): 137234-88-9 | CAS

(Labeled): 1794786-17-6 Primary Application: Internal Standard (IS) for LC-MS/MS

quantification of Voriconazole impurities/metabolites.[1]

This technical guide provides a rigorous safety framework for handling 4-Ethyl-5-
fluoropyrimidine-d3.[2] While often categorized under generic "Research Chemical" hazards,

this compound is a structural analog and impurity of Voriconazole, a triazole antifungal with

known reproductive and carcinogenic risks. Consequently, this guide adopts a Precautionary

Principle approach, classifying the compound with elevated containment requirements (OEB

3/4) rather than standard laboratory reagent protocols.

Part 1: Chemical Identity & Isotopic Considerations
Substance Identification
The "d3" suffix denotes the substitution of three hydrogen atoms with deuterium (
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H), likely on the terminal methyl of the ethyl group. This isotopic labeling increases the
molecular weight but preserves the physicochemical toxicity profile of the parent compound.

Parameter Specification

Chemical Name 4-Ethyl-5-fluoropyrimidine-d3

Synonyms
Voriconazole Impurity Standard; 5-Fluoro-4-

(ethyl-d3)-pyrimidine

Molecular Formula

C

H

D

FN

Molecular Weight ~129.15 g/mol (vs. 126.13 g/mol for unlabeled)

Physical State Low-melting solid or viscous liquid (Ambient)

Solubility Soluble in Methanol, DMSO, Acetonitrile

The "Read-Across" Hazard Logic
Safety data for deuterated isotopologues is rarely empirically determined. Standard industrial

hygiene protocol dictates Read-Across methodology: assuming the isotopologue possesses

the same toxicological properties as the non-labeled parent and its associated Active

Pharmaceutical Ingredient (API) class.

Critical Insight: Because this compound is a metabolic precursor/impurity of Voriconazole, it

must be handled as a potential Reproductive Toxin (Category 1B) and Carcinogen (Category

2), surpassing the generic "Irritant" classification often found on preliminary vendor SDSs.
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Target: 4-Ethyl-5-fluoropyrimidine-d3
(No Empirical Tox Data)

Parent: 4-Ethyl-5-fluoropyrimidine
(Voriconazole Impurity)

 Isotopic Read-Across

API Link: Voriconazole
(Known Teratogen/Carcinogen)

 Metabolic/Structural Link

Hazard Assignment
(Precautionary Principle)

 Inherited Toxicity

FINAL CLASSIFICATION:
Carc. 2, Repr. 1B, Acute Tox. 3
(High Containment Required)

Click to download full resolution via product page

Figure 1: Hazard Determination Workflow. The diagram illustrates the logic of elevating the

hazard classification based on the compound's structural relationship to Voriconazole.

Part 2: Hazard Identification (GHS Classification)[5]
[6][7]
Based on the synthesis of authoritative data for the parent scaffold and Voriconazole-related

impurities, the following GHS classification is recommended for the Safety Data Sheet (SDS).

GHS Label Elements[2][5]
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Hazard Class Category
Hazard Statement
Code

Description

Acute Toxicity (Oral) 3 H301 Toxic if swallowed.[3]

Carcinogenicity 2 H351
Suspected of causing

cancer.[3]

Reproductive Toxicity 1B H360
May damage fertility

or the unborn child.[3]

STOT - Repeated 2 H373

May cause damage to

organs (Liver/Kidney)

through prolonged

exposure.

Skin/Eye Irritation 2/2A H315/H319

Causes skin irritation

and serious eye

irritation.

Signal Word:DANGER

Precautionary Statements (Selected)
P201: Obtain special instructions before use.

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[2][4][5][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][4][5]

P308 + P313: IF exposed or concerned: Get medical advice/attention.[2]

Part 3: Self-Validating Safe Handling Protocols
This section outlines a Level 3 Containment Strategy. The protocol is "self-validating" because

it relies on engineering controls that physically prevent exposure, rather than relying solely on

operator technique.

Engineering Controls (The Primary Barrier)
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Powder Handling: ALL weighing of the solid d3-isotope must occur within a Certified Fume

Hood or a Powder Containment Balance Enclosure.

Solution Handling: Once dissolved (e.g., in DMSO/Methanol), the compound may be

handled in a standard fume hood with sash at operating height.

Static Control: Use an ionizing bar during weighing. Deuterated compounds are often

expensive and hygroscopic; static can cause loss of mass and aerosolization.

Personal Protective Equipment (PPE)
Respiratory: If engineering controls (hood) are breached or during spill cleanup, use a P3

(EU) or N100 (US) particulate respirator.

Dermal: Double nitrile gloves (minimum thickness 0.11 mm). "Change-out" frequency: Every

30 minutes or immediately upon splash.

Ocular: Chemical splash goggles. Standard safety glasses are insufficient for liquid splashes

of toxic alkylating-like agents.

Experimental Workflow: Solubilization & Storage
Deuterium exchange can occur if the compound is exposed to protic solvents under

acidic/basic conditions.

Equilibration: Allow the vial to reach room temperature before opening to prevent

condensation (hygroscopicity).

Solvent Choice: Dissolve in Deuterated Solvents (e.g., DMSO-d6) if NMR is required, or

high-purity Methanol for LC-MS.

Storage: Store stock solutions at -20°C or lower. Amber glass vials are mandatory to prevent

photodegradation (common in fluorinated heterocycles).

1. Cold Storage
(-20°C)

2. Equilibrate
(Room Temp, Desiccator)

 Prevent Condensation 3. Weighing
(Fume Hood + Ionizer)

 Closed Transfer 4. Solubilization
(MeOH/DMSO)

 Minimize Dust
5. Aliquot & Re-Freeze

 Stock Prep
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Figure 2: Safe Handling Workflow. This linear process minimizes hygroscopic degradation and

aerosol exposure risks.

Part 4: Emergency Response & Waste Management
Spill Response (Dry Powder)

Evacuate: Clear the immediate area.

PPE Up: Don N100/P3 respirator, double gloves, and Tyvek suit.

Contain: Cover spill with a damp paper towel (to prevent dust) or use a HEPA-filtered

vacuum dedicated to hazardous drugs.

Decontaminate: Clean surface with 10% bleach solution (destroys biological activity of many

heterocycles) followed by water.

First Aid[13]
Inhalation: Move to fresh air. Oxygen if breathing is difficult.[5] Immediate medical attention

required (suspected systemic toxicity).

Skin Contact: Wash with soap and water for 15 minutes.[4] Do NOT use alcohol (increases

transdermal absorption).

Eye Contact: Rinse cautiously with water for 15 minutes.[4][5] Remove contact lenses.[2][7]

[4][5]

Waste Disposal
Classification: Hazardous Chemical Waste (Toxic).

Protocol: Segregate into "High Hazard" or "Cytotoxic" waste streams. Do not mix with

general organic solvents.

Destruction: High-temperature incineration (>1000°C) with scrubber for Hydrogen Fluoride

(HF) and Nitrogen Oxides (NOx).
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Part 5: Regulatory Compliance
TSCA (USA) & REACH (EU) Status

Research Exemption: 4-Ethyl-5-fluoropyrimidine-d3 is generally not listed on the public

TSCA inventory. It is supplied under the TSCA R&D Exemption (40 CFR 720.36).[7]

Usage Restriction: Must be used only for Research & Development by technically qualified

individuals. Not for commercial use or consumer products.

Isotope Regulations
Radioactivity: This compound is NOT radioactive. It is a stable isotope. No NRC license is

required.

Export Control: Deuterated compounds may be subject to export controls (e.g., dual-use

lists) depending on the quantity and jurisdiction, though usually exempt in small analytical

quantities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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